Cas no 54395-95-8 (Ethyl 6-chloroquinoline-4-carboxylate)

• Product Name: Ethyl 6-chloroquinoline-4-carboxylate
• CAS No: 54395-95-8
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 1093194
• PubChem ID: 72942629
• Update Time: 2025-06-09

Ethyl 6-chloroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloroquinoline-4-carboxylate
• 54395-95-8
• Ethyl6-chloroquinoline-4-carboxylate
• SB69368

• Inchi： 1S/C12H10ClNO2/c1-2-16-12(15)9-5-6-14-11-4-3-8(13)7-10(9)11/h3-7H,2H2,1H3
• InChI Key： SKWBFZJHHKPNSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=O)OCC)C=CN=2

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 6-chloroquinoline-4-carboxylate

Comprehensive Overview of Ethyl 6-chloroquinoline-4-carboxylate (CAS No. 54395-95-8)

Ethyl 6-chloroquinoline-4-carboxylate (CAS No. 54395-95-8) is a versatile quinoline derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its chloro-substituted quinoline core and ester functional group, has garnered significant attention due to its potential applications in drug discovery and organic synthesis. Researchers frequently search for terms like "quinoline-based building blocks", "6-chloroquinoline derivatives", and "ethyl carboxylate synthesis", reflecting its relevance in modern chemistry.

The molecular structure of Ethyl 6-chloroquinoline-4-carboxylate features a chlorine atom at the 6-position and an ethyl ester moiety at the 4-position, making it a valuable intermediate for constructing complex heterocycles. Recent studies highlight its role in developing antimicrobial agents and fluorescence probes, aligning with trending topics such as "antibiotic resistance solutions" and "bioimaging tools". Its high purity grade (≥98%) and stability under standard conditions further enhance its appeal for laboratory use.

In synthetic chemistry, this compound serves as a precursor for palladium-catalyzed cross-coupling reactions, a technique often queried as "C-C bond formation methods". Its electron-deficient quinoline ring facilitates nucleophilic substitutions, enabling the creation of diverse biologically active molecules. Industry professionals frequently explore "scalable quinoline synthesis" and "green chemistry alternatives", areas where Ethyl 6-chloroquinoline-4-carboxylate demonstrates notable compatibility.

Analytical data for CAS No. 54395-95-8 reveals a melting point range of 110–112°C and a molecular weight of 235.68 g/mol, with UV-Vis absorption maxima typical of conjugated quinoline systems. These properties are critical for applications in optoelectronic materials, a field gaining traction with searches like "organic semiconductors" and "OLED materials". The compound’s lipophilicity (LogP ≈ 2.5) also makes it suitable for drug delivery studies, another hot topic in pharmaceutical forums.

Quality control protocols for Ethyl 6-chloroquinoline-4-carboxylate emphasize HPLC purity analysis and residual solvent testing, addressing common concerns about "batch-to-batch consistency" in fine chemicals. Storage recommendations include protection from light and moisture, with shelf-life extensions achievable under inert atmospheres—details often sought under "chemical storage best practices".

Emerging research explores its derivatization into metal-organic frameworks (MOFs) and covalent organic polymers (COPs), tying into the booming interest in "porous materials for catalysis". Environmental considerations are addressed through its low ecotoxicity profile, resonating with queries about "sustainable chemical reagents".

In summary, Ethyl 6-chloroquinoline-4-carboxylate (CAS No. 54395-95-8) represents a multifaceted tool for innovators across disciplines. Its alignment with search trends like "heterocyclic chemistry advancements" and "pharmaceutical intermediates market" underscores its enduring scientific and commercial value.